Cas no 51692-93-4 ((S)-2-benzyl-2-hydroxybutanedioic acid)

• Product Name: (S)-2-benzyl-2-hydroxybutanedioic acid
• CAS No: 51692-93-4
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 2184764
• PubChem ID: 21152552
• Update Time: 2025-04-21

(S)-2-benzyl-2-hydroxybutanedioic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-benzyl-2-hydroxybutanedioic acid
• DB-310390
• (s)-a-benzylmalic acid
• 51692-93-4

• Inchi： 1S/C11H12O5/c12-9(13)7-11(16,10(14)15)6-8-4-2-1-3-5-8/h1-5,16H,6-7H2,(H,12,13)(H,14,15)
• InChI Key： ZNAJIKYTBCGAQQ-UHFFFAOYSA-N
• SMILES： OC(CC(C(=O)O)(CC1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 224.068
• Monoisotopic Mass: 224.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8A^2
• XLogP3: 0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids